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Compound of Interest

Compound Name: Methyl D-alaninate

CAS No.: 21705-13-5

Cat. No.: B1607169

Get Quote

Introduction: The Strategic Importance of a Chiral
Building Block
In the landscape of modern drug discovery and fine chemical synthesis, the precise control of

stereochemistry is not merely an academic exercise but a fundamental prerequisite for efficacy

and safety. Among the vast arsenal of chiral synthons available to the medicinal and organic

chemist, amino acid derivatives stand out for their biocompatibility, stereochemical richness,

and versatile reactivity. Methyl D-alaninate, particularly in its more stable hydrochloride salt

form, emerges as a cornerstone building block. It presents two primary reactive centers—a

primary amine and a methyl ester—at a stereodefined (R)-configured carbon.

This guide provides an in-depth exploration of the core reactivity of Methyl D-alaninate. We

will move beyond simple reaction schemes to dissect the underlying principles that govern its

transformations. The protocols and insights presented herein are designed for researchers,

scientists, and drug development professionals, aiming to provide a practical and intellectually

rigorous foundation for leveraging this versatile molecule in complex synthetic endeavors. The

discussion is structured around the principal reactive sites of the molecule, offering field-tested

perspectives on experimental design, mechanism, and execution.
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Physicochemical Properties and Strategic Handling
Methyl D-alaninate is most commonly handled as its hydrochloride salt (CAS 14316-06-4) to

enhance stability and simplify handling, as the free base (CAS 21705-13-5) is more prone to

degradation and dimerization.[1][2] The hydrochloride salt is a white crystalline solid that is

stable under recommended storage conditions.[3] However, its hygroscopic nature

necessitates storage in a cool, dry place under an inert atmosphere to prevent hydrolysis of the

ester and ensure reproducibility in reactions.[4]

Property Value Source(s)

Chemical Name
(R)-methyl 2-aminopropanoate

hydrochloride
[5][6]

Synonyms
D-Alanine methyl ester HCl, H-

D-Ala-OMe·HCl
[6]

Molecular Formula C₄H₁₀ClNO₂ [6]

Molecular Weight 139.58 g/mol [1][6]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 108-110 °C [1][3]

Incompatibilities Strong oxidizing agents [3][4]

Expert Insight: The choice between using the hydrochloride salt directly or generating the free

base in situ is the first critical decision in experimental design. For reactions sensitive to acid,

such as certain peptide couplings or base-catalyzed processes, a non-nucleophilic base (e.g.,

triethylamine, N,N-diisopropylethylamine) must be added stoichiometrically to liberate the free

amine. This step should be performed in the reaction vessel just prior to the introduction of the

main reagent to minimize side reactions of the more reactive free base.

Core Reactivity at the N-Terminus: The Gateway to
Derivatization
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The nucleophilic primary amine is the most prominent site of reactivity on Methyl D-alaninate,

serving as the principal handle for peptide bond formation, alkylation, and acylation.

N-Acylation and Amide Bond Formation
The formation of an amide bond at the N-terminus is arguably the most critical reaction of

Methyl D-alaninate, forming the basis of its utility in peptide synthesis.[5][7] This

transformation typically involves the reaction of the amine with an activated carboxylic acid

derivative, such as an acid chloride, an anhydride, or, most commonly, a carboxylic acid

activated in situ with a coupling reagent.

A foundational example is the N-acetylation to form Acetyl-D-alanine methyl ester, a useful

derivative for enzymatic studies.[8] More significantly, this reactivity is harnessed in peptide

coupling, where an N-protected amino acid is coupled to the free amine of Methyl D-alaninate.

Protocol 1: Synthesis of a Dipeptide via Carbodiimide-Mediated Coupling

This protocol details the coupling of N-Boc-L-phenylalanine with Methyl D-alaninate
hydrochloride using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) as the coupling

agent and Hydroxybenzotriazole (HOBt) as an additive to enhance efficiency and suppress

racemization.

Methodology:

Vessel Preparation: To a flame-dried round-bottom flask under an argon atmosphere, add N-

Boc-L-phenylalanine (1.0 equiv.), Methyl D-alaninate hydrochloride (1.05 equiv.), and

Hydroxybenzotriazole (HOBt) (1.1 equiv.).

Solvent Addition: Dissolve the solids in anhydrous Dichloromethane (DCM) or

Dimethylformamide (DMF) to a concentration of approximately 0.1 M.

Free Amine Liberation: Cool the solution to 0 °C in an ice bath. Add N,N-

Diisopropylethylamine (DIPEA) (1.1 equiv.) dropwise to neutralize the hydrochloride salt and

liberate the free amine. Stir for 15 minutes. Causality Note: A non-nucleophilic base is

chosen to avoid competitive reaction with the activated acid.

Activation & Coupling: Add EDC hydrochloride (1.1 equiv.) portion-wise to the cold solution.
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Reaction: Allow the reaction to warm to room temperature and stir overnight (12-18 hours).

Workup: Dilute the reaction mixture with DCM and wash sequentially with 1 M HCl (to

remove unreacted amine and DIPEA), saturated NaHCO₃ solution (to remove unreacted

acid and HOBt), and brine.

Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Purify the resulting crude dipeptide by flash column chromatography on silica gel.

Mechanistic Rationale: The power of carbodiimide coupling lies in a two-step activation

process. EDC first reacts with the carboxylic acid to form a highly reactive O-acylisourea

intermediate. In the absence of a better nucleophile, the amine of Methyl D-alaninate can

attack this intermediate directly. However, this intermediate is unstable and prone to

rearrangement into a stable N-acylurea byproduct, reducing yield. Furthermore, it can be

susceptible to racemization at the alpha-carbon of the activated amino acid. The inclusion of

HOBt provides a crucial self-validating system. HOBt rapidly traps the O-acylisourea to form an

HOBt-ester, which is more stable, less prone to racemization, and highly reactive towards the

desired amine nucleophile, thereby ensuring a higher fidelity and yield of the target dipeptide.

N-Boc-L-Phe-OH

O-Acylisourea
(Reactive Intermediate)

+ EDC

EDC

H-D-Ala-OMe

Boc-L-Phe-D-Ala-OMe

HOBt

HOBt-Ester
(Active Ester)

+ HOBt
(Fast)

+ MeDAla
(Slower, Racemization Risk)

EDC-Urea
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Rearrangement

+ MeDAla
(Fast, Suppressed Racemization)
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Click to download full resolution via product page

Caption: EDC coupling workflow with HOBt additive.

N-Alkylation
While less common in peptide synthesis, N-alkylation of Methyl D-alaninate is a valuable tool

for creating non-natural amino acid derivatives and peptidomimetics.[9] Direct alkylation with

alkyl halides can be challenging due to the propensity for over-alkylation, as the resulting

secondary amine is often more nucleophilic than the starting primary amine.

A more controlled and widely adopted strategy is reductive amination. This involves the

reaction of the primary amine with an aldehyde or ketone to form an imine (or Schiff base)

intermediate, which is then reduced in situ by a mild reducing agent, such as sodium

cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (STAB). STAB is often

preferred due to its milder nature and tolerance of slightly acidic conditions which favor imine

formation.

Reactants

Intermediates

Product

Methyl D-alaninate

Imine Intermediate

+ Aldehyde, -H₂O

Aldehyde (R'-CHO)

STAB

N-Alkyl-Methyl D-alaninate

+ STAB (Reduction)

Click to download full resolution via product page

Caption: Reductive amination workflow for N-alkylation.

Reactivity at the C-Terminus: The Ester Handle
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The methyl ester of Methyl D-alaninate provides a second site for chemical manipulation,

although it is generally less reactive than the amine. Its primary roles are as a protecting group

for the carboxylic acid and as a precursor for other functional groups.

Saponification (Ester Hydrolysis)
The most fundamental reaction at the C-terminus is saponification: the base-mediated

hydrolysis of the methyl ester to yield the corresponding carboxylate salt. This is a critical step

when Methyl D-alaninate is used to form the C-terminal residue of a peptide, and the acid

must be liberated for subsequent coupling reactions.

Expert Insight: The reaction is typically performed using lithium hydroxide (LiOH) in a mixture of

tetrahydrofuran (THF) and water at 0 °C to room temperature. LiOH is often preferred over

NaOH or KOH as it can reduce the extent of racemization at the adjacent stereocenter, a

known risk under basic conditions. Careful monitoring by TLC or LC-MS is essential to ensure

complete conversion without prolonged exposure to the basic medium.

Amidation
Direct conversion of the ester to an amide via aminolysis (reaction with an amine) is possible

but often requires harsh conditions (high temperatures and pressures) and is generally

inefficient. A more practical approach involves a two-step process: saponification to the free

acid, followed by a standard peptide coupling reaction as described in section 2.1. This

provides a more controlled, reliable, and generalizable route to C-terminal amides. An example

from the literature involves the reaction of alanine methyl ester with a solution of methylamine

to form L-alanine-N-methylamide.[10]

Summary of Key Transformations
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Reaction Type Functional Group Key Reagents
Causality / Key
Considerations

N-Acylation Amine
Acid Chloride,

Anhydride

Highly efficient but

can be harsh; requires

base to scavenge

HCl.

Peptide Coupling Amine
Carboxylic Acid, EDC,

HOBt, Base

Industry-standard

method; HOBt

minimizes

racemization and side

reactions.[5][7]

N-Alkylation Amine Alkyl Halide, Base

Prone to over-

alkylation; difficult to

control.[11]

Reductive Amination Amine
Aldehyde/Ketone,

STAB

Controlled, high-yield

mono-alkylation.

STAB is a mild and

selective reagent.

Saponification Methyl Ester LiOH, THF/H₂O

Standard method to

deprotect the C-

terminus. LiOH is

preferred to minimize

racemization.

Conclusion
Methyl D-alaninate is a deceptively simple molecule whose reactivity profile enables complex

and diverse synthetic applications. A thorough understanding of the interplay between its N-

terminal amine and C-terminal ester is paramount for its effective use. For drug development

professionals and synthetic chemists, mastering the controlled manipulation of these functional

groups—particularly through modern peptide coupling and reductive amination techniques—

unlocks the full potential of this chiral building block. The causality-driven approach to protocol

design, such as the inclusion of HOBt in couplings or the choice of STAB for alkylations,
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transforms a standard reaction into a robust and self-validating synthetic operation, ensuring

the integrity and efficiency required in the synthesis of high-value molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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